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Compound of Interest

Compound Name: 2-Bromo-4-iodopyridine

Cat. No.: B027774

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-4-iodopyridine, a key building
block in synthetic organic chemistry. The document details its physicochemical properties,
synthesis, reactivity, and applications, with a focus on its role in the development of novel
compounds.

Physicochemical Properties

2-Bromo-4-iodopyridine is a dihalogenated pyridine derivative with the bromine and iodine
atoms positioned at the 2- and 4-positions of the pyridine ring, respectively. This substitution
pattern imparts distinct reactivity to the molecule, making it a versatile reagent in cross-coupling
reactions.
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Property Value

CAS Number 100523-96-4

Molecular Formula CsHsBrIN

Molecular Weight 283.89 g/mol

Melting Point 69-73 °C

Boiling Point 285.7+25.0 °C at 760 mmHg
Density 2.455+0.06 g/cm3

pKa -0.16

Synthesis and Purification

A common synthetic route to 2-Bromo-4-iodopyridine involves the diazotization of 2-bromo-4-
aminopyridine, followed by a Sandmeyer-type reaction with an iodide source.

Experimental Protocol: Synthesis of 2-Bromo-4-
iodopyridine

Materials:

2-bromo-4-aminopyridine

» Hydroiodic acid (47%)

e Sodium nitrite

e Sodium hydroxide

 Diethyl ether

e Anhydrous magnesium sulfate

e Ice
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Procedure:

¢ A solution of 2-bromo-4-aminopyridine (1.0 eq) in hydroiodic acid (4.0 eq) is prepared and
cooled to 0 °C in an ice bath.

e A solution of sodium nitrite (1.2 eq) in water is added dropwise to the cooled solution,
maintaining the temperature below 5 °C.

e The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room
temperature.

e The mixture is neutralized with a saturated aqueous solution of sodium hydroxide until a pH
of ~7 is reached.

e The aqueous layer is extracted three times with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and concentrated under reduced pressure.

e The crude product is purified by column chromatography on silica gel (eluting with a
hexane/ethyl acetate gradient) to afford 2-Bromo-4-iodopyridine as a solid.
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Caption: Synthetic and Purification Workflow for 2-Bromo-4-iodopyridine.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b027774?utm_src=pdf-body-img
https://www.benchchem.com/product/b027774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Reactivity and Applications

The differential reactivity of the C-Br and C-I bonds in 2-Bromo-4-iodopyridine is a key
feature for its utility in selective cross-coupling reactions. The C-1 bond is more reactive towards
palladium-catalyzed reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings,
allowing for sequential functionalization.

This selectivity enables the synthesis of a wide array of substituted pyridines, which are
prevalent scaffolds in medicinal chemistry. For instance, the iodine can be selectively replaced
with an aryl, alkyl, or amino group, leaving the bromine intact for a subsequent transformation.

Chemical Reactivity of 2-Bromo-4-iodopyridine
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2-Bromo-4-arylpyridine

Click to download full resolution via product page
Caption: Reactivity Pathways of 2-Bromo-4-iodopyridine in Cross-Coupling Reactions.

Spectroscopic Data

The following tables summarize the characteristic spectroscopic data for 2-Bromo-4-
iodopyridine.
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'H NMR (CDCls, 400 MHz)

Chemical Shift (ppm) Multiplicity
8.21 d

7.69 d

7.33 dad

3C NMR (CDCIs, 101 MHz)

Chemical Shift (ppm)

151.7

144.2

135.9

128.9

108.4

Safety and Handling

2-Bromo-4-iodopyridine should be handled in a well-ventilated fume hood. Personal
protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all
times. It is classified as an irritant and should be stored in a cool, dry place away from
incompatible materials. For detailed safety information, refer to the Safety Data Sheet (SDS).

¢ To cite this document: BenchChem. [2-Bromo-4-iodopyridine (CAS 100523-96-4): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027774#2-bromo-4-iodopyridine-cas-number-
100523-96-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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